Cas no 1247613-25-7 (1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine)

• Product Name: 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine
• CAS No: 1247613-25-7
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 5167674
• PubChem ID: 61871331
• Update Time: 2026-03-04

1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-((1,2,3-Thiadiazol-4-yl)methyl)-1-methylcyclohexan-1-amine
• 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine
• 1,2,3-Thiadiazole-4-methanamine, N-(1-methylcyclohexyl)-

• Inchi： 1S/C10H17N3S/c1-10(5-3-2-4-6-10)11-7-9-8-14-13-12-9/h8,11H,2-7H2,1H3
• InChI Key： KWQYPBBZEUMTLH-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2(C)CCCCC2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.8
• Topological Polar Surface Area: 66

Additional information on 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine

1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine (CAS No. 1247613-25-7): A Comprehensive Overview

The compound 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine, identified by its CAS number 1247613-25-7, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif, incorporating a cyclohexane ring substituted with a thiadiazole moiety, suggests a unique set of chemical and biological properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for innovative drug discovery. Among these, thiadiazole derivatives have demonstrated remarkable efficacy in various pharmacological contexts. The presence of the thiadiazole ring in 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine imparts specific electronic and steric properties that can be leveraged to modulate biological targets. This compound’s potential lies in its ability to interact with biological systems in ways that may lead to the development of new treatments for a range of diseases.

The cyclohexane ring in this molecule contributes to its overall stability and bioavailability, making it a suitable candidate for further pharmacokinetic studies. Additionally, the N-methyl and methylthiol groups attached to the thiadiazole ring enhance its complexity and diversity in terms of possible interactions with biological receptors. These features are critical in determining its pharmacological profile and therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with high precision. Molecular docking studies have been instrumental in understanding how 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine might interact with target proteins. These studies suggest that the compound could exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thiadiazole moiety into the cyclohexane framework is particularly challenging due to the sensitivity of the ring system. However, recent improvements in synthetic methodologies have made it possible to achieve these transformations more efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of this molecule.

Evaluation of the pharmacological properties of 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit key enzymes involved in pain signaling pathways has been observed, which could make it valuable in developing new analgesics.

The safety profile of this compound is another critical aspect that requires thorough investigation. Preliminary toxicology studies have indicated that it is well-tolerated at moderate doses, although further studies are needed to assess its long-term effects. The compound’s solubility and metabolic stability are also important factors that will influence its formulation and delivery systems.

The future direction of research on 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential. Additionally, exploring derivatives of this molecule may lead to the discovery of even more effective agents with improved pharmacological profiles.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for research on compounds like 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine. These technologies can help predict new synthetic routes and identify potential lead compounds more efficiently than traditional methods. As computational power continues to grow, so too will our ability to design and synthesize novel molecules with tailored properties.

In conclusion, 1-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]cyclohexan-1-amine (CAS No. 1247613-25) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and promising pharmacological properties make it a valuable subject for further research. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments for human diseases.